Cas no 1097-57-0 (1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester)

• Product Name: 1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester
• CAS No: 1097-57-0
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 152786
• PubChem ID: 14188
• Update Time: 2025-04-19

1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester
• ethyl 2,5-dioxo-4,4-diphenylimidazolidine-1-carboxylate
• N-Carboethoxyphenytoin
• P-6127
• 3-Ethoxycarbonyl-5,5-diphenylhydantoin
• 2,5-Dioxo-4,4-diphenyl-1-imidazolidinecarboxylic acid ethyl ester
• DTXSID90149018
• 5-24-08-00381 (Beilstein Handbook Reference)
• P 6127
• BRN 0762005
• 3-carbethoxy-5,5-diphenylhydantoin
• WAOIWRAOVPQJKC-UHFFFAOYSA-N
• 1097-57-0
• 3-Ethoxycarbonyl-5,5-diphenyl hydantoin
• SCHEMBL11432635
• 1-IMIDAZOLIDINECARBOXYLIC ACID, 2,5-DIOXO-4,4-DIPHENYL-, ETHYL ESTER

• Inchi： 1S/C18H16N2O4/c1-2-24-17(23)20-15(21)18(19-16(20)22,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,19,22)
• InChI Key： WAOIWRAOVPQJKC-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)NC(N1C(=O)OCC)=O

Computed Properties

• Exact Mass: 324.11108
• Monoisotopic Mass: 324.111007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7
• XLogP3: 2.9

Experimental Properties

• Density: 1.298
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.599
• PSA: 75.71
• LogP: 2.21640